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Compound of Interest

2-Amino-1-cyclopentene-1-
Compound Name: o
carbonitrile

Cat. No.: B031213

A Technical Guide to 2-Amino-1-cyclopentene-1-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-1-cyclopentene-1-
carbonitrile, a pivotal intermediate in organic synthesis, particularly within the pharmaceutical
and agrochemical industries.

IUPAC Name: 2-aminocyclopent-1-ene-1-carbonitrile[1]
CAS Number: 2941-23-3[1][2][3][4][5]1[6][ 7]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Amino-1-
cyclopentene-1-carbonitrile.
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Property Value Source
Molecular Formula CeHsNz2 [1112]141161
Molecular Weight 108.14 g/mol [2][5]
Appearance Off.—white to white crystalline B
solid
Melting Point 147-148 °C [61[7]
Boiling Point 321.2°C at 760 mmHg [6]
Density 1.1+0.1 g/cm3 [6]
Solubility Slightly soluble in water. [410719]
pKa 6.70 £ 0.20 (Predicted) [4]

Synthesis and Experimental Protocol

2-Amino-1-cyclopentene-1-carbonitrile is a crucial raw material and intermediate in the

synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[7][9] A prevalent method for its

synthesis involves the base-catalyzed cyclization of adiponitrile.

Experimental Protocol: Synthesis from Adiponitrile

This protocol outlines a common laboratory-scale synthesis of 2-Amino-1-cyclopentene-1-

carbonitrile.

Materials:

Adiponitrile (hexanedinitrile)

Deionized water

Potassium tert-butoxide (or another strong base)
Anhydrous solvent (e.g., toluene, THF)

Methanol (for recrystallization)
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o Standard laboratory glassware and equipment for inert atmosphere reactions
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of adiponitrile in an
anhydrous solvent.

o Base Addition: The solution is cooled in an ice bath, and a solution of potassium tert-butoxide
in the same anhydrous solvent is added dropwise via the dropping funnel while maintaining
the temperature below 10°C.

e Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the completion of the cyclization
reaction.

o Workup: The reaction is quenched by the slow addition of deionized water. The organic layer
is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., ethyl
acetate). The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure to yield the crude product. The
crude solid is then recrystallized from a minimal amount of hot methanol to afford pure 2-
Amino-1-cyclopentene-1-carbonitrile as a crystalline solid.

Applications in Drug Development

2-Amino-1-cyclopentene-1-carbonitrile serves as a versatile building block in the synthesis
of a variety of heterocyclic compounds, which are prevalent in many classes of drugs.[8] Its
unique structure makes it highly reactive and adaptable for various synthetic pathways.[8]

Notably, this compound is a key intermediate in the synthesis of tacrine-huperzine A hybrids,
which have been investigated as acetylcholinesterase inhibitors for the potential treatment of
neurological disorders.[8][10] It is also used in the synthesis of Ipidacrine-d9, an isotopic
analog of ipidacrine, which is studied for the treatment of toxic cognitive disorders.[10]

Visualized Synthesis Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b031213?utm_src=pdf-body
https://www.benchchem.com/product/b031213?utm_src=pdf-body
https://www.benchchem.com/product/b031213?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-amino-1-cyclopentene-1-carbonitrile-pharmaceutical-synthesis-nd
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-amino-1-cyclopentene-1-carbonitrile-pharmaceutical-synthesis-nd
https://www.nbinno.com/article/pharmaceutical-intermediates/role-2-amino-1-cyclopentene-1-carbonitrile-pharmaceutical-synthesis-nd
https://www.srdpharma.com/products/2-Amino-1-cyclopentene-1-carbonitrile-d2-view-7611
https://www.srdpharma.com/products/2-Amino-1-cyclopentene-1-carbonitrile-d2-view-7611
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the general workflow for the synthesis of 2-Amino-1-
cyclopentene-1-carbonitrile.

Synthesis Workflow for 2-Amino-1-cyclopentene-1-carbonitrile
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Caption: Synthesis workflow of 2-Amino-1-cyclopentene-1-carbonitrile.
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Safety and Handling

According to GHS hazard statements, 2-Amino-1-cyclopentene-1-carbonitrile is harmful if
swallowed, in contact with skin, or if inhaled.[2] It causes skin and serious eye irritation and
may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work
should be conducted in a well-ventilated fume hood. It is incompatible with heat and strong
oxidizing agents.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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